Cas no 7423-32-7 (Phosphoric acid, dodecyl ester, sodium salt)

• Product Name: Phosphoric acid, dodecyl ester, sodium salt
• CAS No: 7423-32-7
• MF: C₁₂H₂₅Na₂O₄P
• MW: 310.277806997299
• MDL: MFCD00058971
• CID: 548003
• PubChem ID: 87574988
• Update Time: 2025-05-19

Phosphoric acid, dodecyl ester, sodium salt Chemical and Physical Properties

Names and Identifiers

• Phosphoricacid, monododecyl ester, sodium salt (1:2)
• Sodium Monododecyl Phosphate (mixture of Mono and Disodium Salt)
• PHOSPHORIC ACID MONO-N-DODECYL ESTER SODIUM SALT (MIXTURE OF MONO AND DISODIUM SALT)
• Phosphoric acidmono-N-dodecyl estersodium salt
• Disodium dodecylphosphate
• DISODIUM LAURYL PHOSPHATE
• disodium salt of monolauryl phosphate
• Dodecylphosphorsaeure-Di-Na-Salz
• mixtureofmonoanddisodiumsalt
• Monododecyl-di-natrium-phosphat
• n-dodecyl phosphate
• Phosphoric acid disodium dodecyl ester salt
• Phosphoric acid lauryldisodium salt
• sodium dodecyl phosphate
• sodium lauryl phosphate
• sodium mono lauryl phosphate
• SODIUM MONODODECYL PHOSPHATE
• Phosphoric Acid Monododecyl Ester Sodium Salt (mixture of Mono and Disodium Salt)
• Sodium Monolauryl Phosphate (mixture of Mono and Disodium Salt)
• disodium dodecyl phosphate
• Phosphoric acid, dodecyl ester, sodium salt
• E8W419U471
• Phosten slp-N
• Lauryl disodium phosphate
• Dodecyl disodium phosphate
• disodium monolauryl phosphate
• Disodium monododecyl phosphate
• Lauryl phosphate, sodium salt
• Disodium lauryl phosphate [INCI]
• Phosphoric acid mono-N-dodecyl ester sodium salt
• UNII-9ECT856LYU
• 50957-96-5
• Phosphoric acid, monododecyl ester, sodium salt (1:2)
• 7423-32-7
• MFCD00058971
• FT-0602633
• 9ECT856LYU
• UNII-E8W419U471
• SCHEMBL271509
• disodium;dodecyl phosphate
• EINECS 256-865-1
• Q27277020
• AKOS015833465
• Sodium monododecyl phosphate, AldrichCPR
• Phosphoricacid,monododecyl ester,sodium salt(1:2)
• YVIGPQSYEAOLAD-UHFFFAOYSA-L

• MDL： MFCD00058971
• Inchi： 1S/C12H27O4P.2Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;;/h2-12H2,1H3,(H2,13,14,15);;/q;2*+1/p-2
• InChI Key： YVIGPQSYEAOLAD-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OCCCCCCCCCCCC.[Na+].[Na+]

Computed Properties

• Exact Mass: 310.12900
• Monoisotopic Mass: 310.12858484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 191
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4

Experimental Properties

• Density: No data available
• Melting Point: No data available
• Flash Point: No data available
• PSA: 82.23000
• LogP: 4.89300

Phosphoric acid, dodecyl ester, sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Phosphoric acid, dodecyl ester, sodium salt

Phosphoric Acid, Dodecyl Ester, Sodium Salt: A Comprehensive Overview

Phosphoric acid, dodecyl ester, sodium salt (CAS No. 7423-32-7) is a versatile compound with significant applications in various industries. This compound is widely recognized for its unique chemical properties and its ability to function as a surfactant, making it an essential component in formulations ranging from personal care products to industrial cleaning agents. The sodium salt form of this compound enhances its solubility in water, which is a critical factor for its effectiveness in numerous applications.

The dodecyl ester group in this compound contributes to its hydrophobic properties, while the phosphoric acid backbone provides hydrophilic characteristics. This balance of hydrophilic and hydrophobic properties makes it an excellent emulsifier and stabilizer. Recent studies have highlighted its role in improving the stability of emulsions in food and pharmaceutical formulations, where maintaining the integrity of oil-water mixtures is crucial.

In terms of chemical structure, phosphoric acid, dodecyl ester, sodium salt consists of a dodecyl chain attached to a phosphoric acid group via an ester linkage. The sodium ion counterbalances the negative charge on the phosphoric acid group, making the compound water-soluble. This structure not only enhances its functionality but also allows for easy incorporation into various formulations.

One of the most notable applications of this compound is in the formulation of detergents and cleaning agents. Its ability to reduce surface tension and enhance wetting properties makes it highly effective in removing dirt and grease from surfaces. Recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to traditional surfactants, particularly in biodegradable cleaning products.

In the personal care industry, phosphoric acid, dodecyl ester, sodium salt is often used as an emulsifier in shampoos, conditioners, and skin care products. Its mild nature makes it suitable for sensitive skin types, and its ability to stabilize formulations ensures consistent product performance. Researchers have also investigated its potential as a delivery system for active ingredients in cosmetic products, where it can enhance the penetration and efficacy of these ingredients.

The sodium salt form of this compound is particularly valuable in pharmaceutical applications. It is used as a stabilizer and suspending agent in oral and topical medications. Its ability to form stable dispersions ensures that active pharmaceutical ingredients remain uniformly distributed throughout the formulation, which is critical for consistent therapeutic performance.

From an environmental perspective, the biodegradability of phosphoric acid, dodecyl ester, sodium salt has been a focus of recent research. Studies have shown that under aerobic conditions, this compound can degrade effectively without leaving harmful residues. This makes it an attractive option for industries seeking to reduce their environmental footprint.

In conclusion, phosphoric acid, dodecyl ester, sodium salt (CAS No. 7423-32-7) is a multifaceted compound with a wide range of applications across various sectors. Its unique chemical properties, combined with recent advancements in its use as a sustainable ingredient, position it as a key component in modern formulations. As research continues to uncover new potential uses and improvements in its manufacturing processes, this compound will likely play an even more significant role in future product development.